Cas no 1204296-32-1 (4-(piperazin-1-yl)-6-(piperidin-1-yl)pyrimidine)

• Product Name: 4-(piperazin-1-yl)-6-(piperidin-1-yl)pyrimidine
• CAS No: 1204296-32-1
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• MDL: MFCD16629367
• CID: 4562816
• Update Time: 2025-05-22

4-(piperazin-1-yl)-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-piperazin-1-yl-6-piperidin-1-ylpyrimidine
• Pyrimidine, 4-(1-piperazinyl)-6-(1-piperidinyl)-
• 4-(piperazin-1-yl)-6-(piperidin-1-yl)pyrimidine

• MDL： MFCD16629367
• Inchi： 1S/C13H21N5/c1-2-6-17(7-3-1)12-10-13(16-11-15-12)18-8-4-14-5-9-18/h10-11,14H,1-9H2
• InChI Key： OWEMOAFNBCGPTF-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2)=CC(N2CCNCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(piperazin-1-yl)-6-(piperidin-1-yl)pyrimidine

4-(Piperazin-1-yl)-6-(Piperidin-1-yl)Pyrimidine: A Comprehensive Overview

The compound 4-(Piperazin-1-yl)-6-(Piperidin-1-yl)Pyrimidine, also identified by the CAS number 1204296-32-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this molecule includes a piperazine group at position 4 and a piperidine group at position 6, making it a unique derivative with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrimidine derivatives in various biological systems. For instance, pyrimidines are integral components of nucleic acids, such as thymine, cytosine, and uracil, which are essential for DNA and RNA synthesis. The 4-(Piperazin-1-yl)-6-(Piperidin-1-yl)Pyrimidine structure introduces additional complexity through the incorporation of piperazine and piperidine moieties. These groups are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in medicinal chemistry.

The synthesis of 4-(Piperazin-1-yl)-6-(Piperidin-1-yl)Pyrimidine involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound is accessible for further studies. The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry.

In terms of applications, 4-(Piperazin-1-yl)-6-(Piperidin-1-yliPyrimidine has shown promise in the development of novel therapeutic agents. Its ability to modulate key biological pathways makes it a candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For example, recent research has explored its potential as an inhibitor of specific kinases involved in cell signaling pathways. Additionally, the compound's structural versatility allows for further functionalization to enhance its bioavailability and efficacy.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed how 4-(Piperazin-1-yliPyrimidine interacts with target proteins at the molecular level. These insights are crucial for designing more potent and selective drug candidates. Furthermore, quantum mechanical calculations have provided detailed information about the electronic structure of the molecule, aiding in the prediction of its reactivity under different conditions.

In conclusion, 4-(Piperazin - 1 - yl ) - 6 - ( Piperidin - 1 - yl ) Pyrimidine, with its unique structure and promising biological properties, represents a valuable addition to the arsenal of chemical compounds used in research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing both medicinal chemistry and materials science.